Cas no 1569088-22-7 (2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester)

• Product name: 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester
• CAS No: 1569088-22-7
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• MDL: MFCD31613694
• CID: 4784480

2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester
• methyl 2-chloro-6-(3-chloro-4-fluorophenyl)pyridine-4-carboxylate
• 2-Chloro-6-(3-chloro-4-fluoro-phenyl)-isonicotinic acid methyl ester

• MDL： MFCD31613694
• Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)8-5-11(17-12(15)6-8)7-2-3-10(16)9(14)4-7/h2-6H,1H3
• InChI Key： UIXFOMYFQZEQCA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(=O)OC)C=C(N=1)Cl)F

Computed Properties

• Exact Mass: 298.9916120 g/mol
• Monoisotopic Mass: 298.9916120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Molecular Weight: 300.11
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester

Comprehensive Overview of 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester (CAS No. 1569088-22-7)

2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester (CAS No. 1569088-22-7) is a specialized chemical compound widely recognized for its unique structural properties and potential applications in pharmaceutical and agrochemical research. This ester derivative, featuring a chloro-fluorophenyl moiety, has garnered significant attention due to its role as an intermediate in the synthesis of biologically active molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery and crop protection formulations, aligning with the growing demand for innovative solutions in these fields.

The molecular structure of 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester combines a pyridine core with halogenated aromatic rings, enhancing its reactivity and binding affinity. This characteristic makes it a valuable building block for designing compounds targeting specific enzymes or receptors. Recent studies highlight its potential in developing next-generation antimicrobial agents and herbicide-resistant crop technologies, addressing critical challenges such as antibiotic resistance and sustainable agriculture.

In the context of green chemistry, the synthesis and application of CAS 1569088-22-7 emphasize efficiency and environmental safety. Modern synthetic routes often employ catalytic methods to minimize waste, reflecting the industry's shift toward eco-friendly production. This aligns with global trends like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production), which drives innovation in chemical manufacturing processes.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester, ensuring high purity and consistency for research applications. Its stability under controlled conditions further supports its use in long-term studies, a key consideration for academic and industrial laboratories.

From a commercial perspective, the demand for halogenated isonicotinic acid derivatives like this compound is rising, driven by their versatility in custom synthesis and contract manufacturing. Suppliers often highlight its compatibility with high-throughput screening platforms, catering to the pharmaceutical industry's need for rapid compound profiling. Additionally, its role in precision agriculture solutions underscores its relevance in addressing food security challenges.

Frequently asked questions about CAS 1569088-22-7 include inquiries about its solubility profiles, storage recommendations, and scalable synthesis protocols. These topics reflect the practical concerns of researchers working with this compound. For instance, its solubility in organic solvents like DMSO and methanol facilitates its use in various experimental setups, while proper storage at -20°C ensures long-term stability.

Emerging trends in AI-driven drug discovery and computational chemistry have further amplified interest in 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester. Its molecular descriptors are increasingly used in machine learning models to predict bioactivity, reducing reliance on traditional trial-and-error methods. This intersection of chemistry and technology exemplifies the compound's forward-looking applications.

In summary, 2-Chloro-6-(3-chloro-4-fluorophenyl)-isonicotinic acid methyl ester (CAS No. 1569088-22-7) represents a critical tool in modern scientific research. Its multifaceted applications, from pharmaceutical intermediates to agrochemical innovation, position it at the forefront of chemical development. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future breakthroughs.